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Abstract

Dehydronitrosonisoldipine, a significant derivative of the calcium channel blocker
Nisoldipine, has emerged as a molecule of interest in neurodegenerative disease research. It
functions as an irreversible and cell-permeant inhibitor of Sterile Alpha and TIR Motif-containing
1 (SARM1), playing a role in blocking SARML1 activation. This document provides a detailed
protocol for the synthesis of Dehydronitrosonisoldipine via photochemical transformation of
Nisoldipine. The protocol outlines the reaction setup, purification methods, and characterization
of the final product. The synthesis relies on the UV-induced intramolecular cyclization of
Nisoldipine, leading to the formation of Dehydronitrosonisoldipine. This process involves the
aromatization of the dihydropyridine ring and the reduction of the nitro group to a nitroso group.

Introduction

Nisoldipine, a dihydropyridine calcium channel blocker, is known to undergo photodegradation
upon exposure to light. One of the major products of this degradation is
Dehydronitrosonisoldipine, also referred to as the 4-(2-nitrosophenyl) pyridine analog of
Nisoldipine. This transformation involves a complex photochemical process resulting in the
aromatization of the dihydropyridine ring and the simultaneous reduction of the ortho-nitro
group to a nitroso functionality. For research purposes, a controlled and reproducible method
for the synthesis of Dehydronitrosonisoldipine is essential. This protocol details a laboratory-
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scale photochemical synthesis, purification, and characterization of
Dehydronitrosonisoldipine from Nisoldipine.

Chemical Reaction

The synthesis of Dehydronitrosonisoldipine from Nisoldipine is a photochemical reaction.
The dihydropyridine ring of Nisoldipine is oxidized to a pyridine ring, and the nitro group at the
ortho position of the phenyl ring is reduced to a nitroso group.

Reaction Scheme:
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[https://www.benchchem.com/product/b8075430#protocol-for-synthesizing-
dehydronitrosonisoldipine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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